Cas no 36019-37-1 ( )

• Product Name: &nbsp
• CAS No: 36019-37-1
• MF: C₂₉H₅₅N₅O₁₉
• MW: 777.769109964371
• CID: 872671
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxycyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-4-hydroxyoxan-3-yl]oxy-6-(hydrox
•  

• Inchi： 1S/C29H55N5O19/c30-2-8-23(52-28-20(44)19(43)16(40)10(4-36)48-28)18(42)13(34)27(46-8)51-24-11(5-37)49-29(21(24)45)53-25-14(38)6(31)1-7(32)22(25)50-26-12(33)17(41)15(39)9(3-35)47-26/h6-29,35-45H,1-5,30-34H2
• InChI Key： GESYZSHWHHOJFW-UHFFFAOYSA-N
• SMILES： NCC1C(OC2C(O)C(O)C(O)C(CO)O2)C(O)C(N)C(OC2C(O)C(OC3C(OC4C(N)C(O)C(O)C(CO)O4)C(N)CC(N)C3O)OC2CO)O1

Computed Properties

• Exact Mass: 777.349
• Monoisotopic Mass: 777.349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.69
• Boiling Point: 1094.3°C at 760 mmHg
• Flash Point: 615.6°C
• Refractive Index: 1.687

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides